Cas no 83532-40-5 (1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-)

83532-40-5 structure
Product name:1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
- 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trienyl]benzene-1,2-diol
- UNII-7JU9NL0M8V
- Q416909
- 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl]benzene-1,2-diol
- LMPK15020004
- 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)catechol
- 7JU9NL0M8V
- Urushiol, (15:3;8Z,11E,13Z)
- 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl] )catechol
- 83532-40-5
- 1,2-Benzenediol, 3-(8Z,11E,13Z)-8,11,13-pentadecatrien-1-yl-
- 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)benzene-1,2-diol
- Urushiol IV
-
- Inchi: InChI=1S/C21H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h2-5,7-8,15,17-18,22-23H,6,9-14,16H2,1H3/b3-2-,5-4+,8-7-
- InChI Key: IYROWZYPEIMDDN-XTUOKWOTSA-N
- SMILES: CC=CC=CCC=CCCCCCCCC1=C(C(=CC=C1)O)O
Computed Properties
- Exact Mass: 314.224580195g/mol
- Monoisotopic Mass: 314.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 7.1
1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- Related Literature
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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